Methyl 2,5,6-trimethyl-1-oxaspiro[2.5]octane-2-carboxylate

Specification

• Molecular Formula: C12H20O3
• Molecular Weight: 212.28 g/mol
• IUPAC Name: methyl 2,5,6-trimethyl-1-oxaspiro[2.5]octane-2-carboxylate
• Standard InChI: InChI=1S/C12H20O3/c1-8-5-6-12(7-9(8)2)11(3,15-12)10(13)14-4/h8-9H,5-7H2,1-4H3
• Standard InChI Key: HDTNXHNMXBIMSI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1C)C(O2)(C)C(=O)OC

Introduction

Methyl 2,5,6-trimethyl-1-oxaspiro[2.5]octane-2-carboxylate is a complex organic compound belonging to the class of spiro compounds. These compounds are characterized by their unique bicyclic structure, where two rings share a single atom. This particular compound is of interest in synthetic organic chemistry due to its potential applications in drug development and material sciences.

Synthesis Methods

The synthesis of Methyl 2,5,6-trimethyl-1-oxaspiro[2.5]octane-2-carboxylate typically involves multi-step reactions. These may include the formation of spirocyclic intermediates followed by esterification reactions. Common starting materials could be cyclopentanones or cyclohexanones, which react with methanol in the presence of acid catalysts under controlled conditions.

Chemical Reactions and Applications

This compound can participate in various chemical reactions typical for esters and spiro compounds, including hydrolysis and nucleophilic substitution reactions. The stability of the spiro structure affects the kinetics and thermodynamics of these reactions.

Potential Applications:

• Drug Development: The unique structural attributes of this compound may influence biological interactions, making it a candidate for drug development research.

• Material Sciences: Its structural properties could also contribute to novel material applications.

Research Findings and Future Directions

While specific physical properties like boiling and melting points are not extensively documented, research continues into its potential uses in drug development and material sciences. The compound's unique structural attributes make it an interesting subject for studying biological interactions and material properties.